2-(2,5-dioxopyrrolidin-1-yl)-N-[(2-fluorophenyl)methyl]acetamide

• IUPAC Name: 2-(2,5-dioxopyrrolidin-1-yl)-N-[(2-fluorophenyl)methyl]acetamide
• InChI: InChI=1S/C13H13FN2O3/c14-10-4-2-1-3-9(10)7-15-11(17)8-16-12(18)5-6-13(16)19/h1-4H,5-8H2,(H,15,17)
• InChI Key: KTCNIJGBIRJOFQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)CC(=O)NCC2=CC=CC=C2F
• Molecular Formula: C13H13FN2O3
• Molecular Weight: 264.25 g/mol

Description

The compound “2-(2,5-dioxopyrrolidin-1-yl)-N-[(2-fluorophenyl)methyl]acetamide” is an amide derivative, containing a pyrrolidinone ring (a five-membered lactam) and a fluorophenyl group. Amides are a type of functional group that are often found in a wide range of chemical and biological substances, including many drugs.

Molecular Structure Analysis

The molecular structure of this compound would include a pyrrolidinone ring, an amide functional group, and a fluorophenyl group. The presence of the fluorine atom could potentially influence the compound’s reactivity and properties, as fluorine is highly electronegative.

Chemical Reactions Analysis

As an amide, this compound might undergo reactions such as hydrolysis, especially under acidic or basic conditions. The fluorophenyl group might also undergo reactions at the aromatic ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, amides typically have high boiling points due to their ability to form hydrogen bonds. The presence of the fluorine atom might also influence the compound’s properties.

Future Directions

The study and development of new amide derivatives is a significant area of research in medicinal chemistry, due to the wide range of biological activities that these compounds can have. Future research on this compound could involve studying its biological activity, optimizing its properties through medicinal chemistry techniques, and investigating its potential uses.